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Compound of Interest

Compound Name: 2-Hydroxy-6-nitrobenzamide

Cat. No.: B15231455 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of stock solutions of 2-
Hydroxy-6-nitrobenzamide, a nitroaromatic compound of interest in various research and

drug development applications. Due to limited published data on the specific solubility and

stability of this compound, the following protocols are based on best practices for handling

structurally similar aromatic amides and include a preliminary solubility test to ensure accurate

and reproducible experimental results.

Compound Information
Quantitative data for 2-Hydroxy-6-nitrobenzamide is summarized in the table below.
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Property Value Source

Chemical Name 2-Hydroxy-6-nitrobenzamide -

CAS Number 725714-75-0 [1][2][3][4][5]

Molecular Formula C₇H₆N₂O₄ [2]

Molecular Weight 182.13 g/mol [6]

Appearance Solid (presumed) -

Solubility (Predicted)
Slightly soluble in DMSO and

Methanol
[7]

Safety Precautions
Nitroaromatic compounds should be handled with care due to their potential toxicity.[8][9]

Always adhere to the following safety guidelines:

Personal Protective Equipment (PPE): Wear a laboratory coat, safety glasses with side

shields, and chemical-resistant gloves (e.g., nitrile) at all times.

Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, to avoid

inhalation of any dust or vapors.

Handling: Avoid direct contact with the skin and eyes. In case of contact, rinse the affected

area thoroughly with water.

Disposal: Dispose of all waste materials according to your institution's hazardous waste

disposal procedures.

Experimental Protocols
Preliminary Solubility Testing
Given the lack of specific solubility data, a small-scale solubility test is crucial to determine the

most appropriate solvent and maximum achievable concentration for your stock solution.

Materials:
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2-Hydroxy-6-nitrobenzamide

Dimethyl sulfoxide (DMSO), research grade

Methanol, research grade

Ethanol, research grade

Deionized water

Microcentrifuge tubes (1.5 mL)

Vortex mixer

Pipettors and tips

Procedure:

Weigh out a small, precise amount of 2-Hydroxy-6-nitrobenzamide (e.g., 1-2 mg) into four

separate microcentrifuge tubes.

To the first tube, add a small, measured volume of DMSO (e.g., 100 µL).

To the second tube, add the same volume of methanol.

To the third tube, add the same volume of ethanol.

To the fourth tube, add the same volume of deionized water.

Vortex each tube vigorously for 30-60 seconds.

Visually inspect each tube for complete dissolution. If the compound has not fully dissolved,

you can gently warm the tube (e.g., in a 37°C water bath) and vortex again. Note any

changes in solubility with warming.

If the compound dissolves completely, you can incrementally add more of the solid to

determine the saturation point.
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Record your observations in a table to determine the best solvent for your desired stock

concentration.

Expected Outcome: Based on the properties of similar compounds, DMSO is expected to be

the most effective solvent, followed by methanol and ethanol. The compound is likely to have

low solubility in water.[7]

Logical Workflow for Solubility Testing
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Solubility Test Workflow

Weigh 1-2 mg of 2-Hydroxy-6-nitrobenzamide
into four microcentrifuge tubes

Add 100 µL of a different solvent to each tube:
DMSO, Methanol, Ethanol, Water

Vortex vigorously for 30-60 seconds

Visually inspect for complete dissolution

Completely
dissolved?

Gently warm (e.g., 37°C) and vortex again

No

Record solvent as suitable for the tested concentration.
Incrementally add more solid to find saturation point.

Yes

Completely
dissolved?

Yes

Record solvent as unsuitable at this concentration

No

Click to download full resolution via product page

Caption: A flowchart outlining the steps for preliminary solubility testing.
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Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for many in vitro assays. Adjust the amounts as needed based on your

preliminary solubility test and experimental requirements.

Materials:

2-Hydroxy-6-nitrobenzamide (MW: 182.13 g/mol )

Dimethyl sulfoxide (DMSO), anhydrous, research grade

Volumetric flask (e.g., 1 mL, 5 mL, or 10 mL)

Analytical balance

Spatula

Weighing paper

Pipettors and tips

Vortex mixer

Water bath (optional)

Procedure:

Calculate the required mass:

For 1 mL of a 10 mM solution:

Mass (g) = 10 mmol/L * 182.13 g/mol * 0.001 L = 0.0018213 g = 1.82 mg

For 5 mL of a 10 mM solution:

Mass (g) = 10 mmol/L * 182.13 g/mol * 0.005 L = 0.0091065 g = 9.11 mg

Weigh the compound:
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Tare the analytical balance with a clean piece of weighing paper.

Carefully weigh out the calculated mass of 2-Hydroxy-6-nitrobenzamide.

Dissolve the compound:

Transfer the weighed compound to the appropriate sized volumetric flask.

Add approximately 70-80% of the final desired volume of DMSO to the flask.

Cap the flask and vortex until the solid is completely dissolved. If necessary, sonicate or

warm the solution briefly in a water bath (not exceeding 40°C) to aid dissolution.

Allow the solution to return to room temperature.

Bring to final volume:

Once the solution is at room temperature, carefully add DMSO to the calibration mark on

the volumetric flask.

Cap the flask and invert it several times to ensure the solution is homogeneous.

Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes

or cryovials to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C for long-term storage. For short-term storage (a few

days), 4°C may be acceptable, but stability should be verified.

Workflow for Stock Solution Preparation
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Stock Solution Preparation Workflow

Calculate the required mass of
2-Hydroxy-6-nitrobenzamide

Weigh the calculated mass
using an analytical balance

Transfer the compound to a
volumetric flask

Add 70-80% of the final volume of DMSO

Vortex until completely dissolved
(may require gentle warming or sonication)

Allow the solution to cool to
room temperature

Add DMSO to the final volume

Mix thoroughly by inverting the flask

Aliquot into single-use tubes

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: A step-by-step workflow for preparing a stock solution.
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Preparation of Working Solutions
Working solutions are prepared by diluting the high-concentration stock solution to the final

desired concentration in your experimental medium (e.g., cell culture medium, buffer).

Important Considerations:

DMSO Toxicity: Be mindful of the final concentration of DMSO in your experiment, as it can

be toxic to cells at higher concentrations (typically >0.5-1%).

Precipitation: When diluting the DMSO stock solution into an aqueous buffer, the compound

may precipitate if its solubility limit is exceeded. It is advisable to add the stock solution to the

aqueous medium while vortexing to ensure rapid mixing and minimize precipitation.

Example: Preparation of a 100 µM Working Solution

Thaw a single aliquot of the 10 mM stock solution at room temperature.

To prepare 1 mL of a 100 µM working solution, you will perform a 1:100 dilution.

Add 10 µL of the 10 mM stock solution to 990 µL of your experimental buffer or medium.

Mix thoroughly by vortexing or pipetting up and down.

Use the working solution immediately or store it as appropriate for your experiment, noting

that stability in aqueous solutions is often limited.

These protocols provide a general framework for the preparation of 2-Hydroxy-6-
nitrobenzamide stock solutions. It is essential to perform preliminary tests and optimizations to

ensure the accuracy and reproducibility of your experiments. Always consult the relevant safety

data sheets and institutional guidelines before handling any chemical compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.chembuyersguide.com/partners/chempur-190.html
https://www.chembuyersguide.com/partners/chempur-190.html
https://nl.kuujia.com/cas-725714-75-0.html
https://aksci.com/item_detail.php?cat=7124DT
https://aksci.com/sds/7124DT_SDS.pdf
https://www.chemsrc.com/en/cas/725714-75-0_2410006.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxy-5-nitrobenzamide
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxy-5-nitrobenzamide
https://www.chembk.com/en/chem/2-Hydroxy-5-nitrobenzamide
https://pmc.ncbi.nlm.nih.gov/articles/PMC2884413/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2884413/
https://ehs.missouri.edu/policies-manuals/chemical-safety/nitro-compounds
https://www.benchchem.com/product/b15231455#preparation-of-2-hydroxy-6-nitrobenzamide-stock-solutions-for-experiments
https://www.benchchem.com/product/b15231455#preparation-of-2-hydroxy-6-nitrobenzamide-stock-solutions-for-experiments
https://www.benchchem.com/product/b15231455#preparation-of-2-hydroxy-6-nitrobenzamide-stock-solutions-for-experiments
https://www.benchchem.com/product/b15231455#preparation-of-2-hydroxy-6-nitrobenzamide-stock-solutions-for-experiments
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15231455?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15231455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
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